N-(1-cyanocyclohexyl)-N-methyl-2-[2-(3-methyl-1H-1,2,4-triazol-5-yl)morpholin-4-yl]acetamide

• IUPAC Name: N-(1-cyanocyclohexyl)-N-methyl-2-[2-(5-methyl-1H-1,2,4-triazol-3-yl)morpholin-4-yl]acetamide
• InChI: InChI=1S/C17H26N6O2/c1-13-19-16(21-20-13)14-10-23(8-9-25-14)11-15(24)22(2)17(12-18)6-4-3-5-7-17/h14H,3-11H2,1-2H3,(H,19,20,21)
• InChI Key: SADLYBLDQZRLPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)C2CN(CCO2)CC(=O)N(C)C3(CCCCC3)C#N
• Molecular Formula: C17H26N6O2
• Molecular Weight: 346.4 g/mol
• CAS No.: 1376018-46-0

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement and connectivity of its atoms. The presence of the 1,2,4-triazole ring, which is a heterocyclic ring containing three nitrogen atoms, is a notable feature of this molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For instance, the 1,2,4-triazole ring is known to participate in various chemical reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, it might interact with certain biological targets to exert its effects.

Future Directions

The future research directions for this compound could involve exploring its potential applications, optimizing its synthesis process, and investigating its mechanism of action.